Cas no 157245-77-7 (1-bromo-3-pentoxybenzene)

• Product Name: 1-bromo-3-pentoxybenzene
• CAS No: 157245-77-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• MDL: MFCD11114615
• CID: 5219885
• Update Time: 2026-03-06

1-bromo-3-pentoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-pentoxybenzene
• 1-Bromo-3-n-pentyloxybenzene

• MDL： MFCD11114615
• Inchi： 1S/C11H15BrO/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8H2,1H3
• InChI Key： OBQNJTVFDRDHFT-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C([H])=C([H])C(=C1[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Additional information on 1-bromo-3-pentoxybenzene

Recent Advances in the Study of 157245-77-7 and 1-Bromo-3-pentoxybenzene in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 157245-77-7 and the specific product 1-bromo-3-pentoxybenzene have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, material science, and as intermediates in organic synthesis. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1-bromo-3-pentoxybenzene, a derivative of benzene that exhibits unique chemical properties due to the presence of both bromine and pentoxy functional groups. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, which is critical for its application in further chemical transformations. The compound's stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals.

In addition to its synthetic utility, 1-bromo-3-pentoxybenzene has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit antimicrobial and anti-inflammatory properties, although further in vitro and in vivo studies are needed to confirm these effects. The mechanism of action is believed to involve interaction with cellular proteins and enzymes, leading to modulation of biological pathways. These findings open up new avenues for the development of novel therapeutic agents based on this chemical scaffold.

The compound with CAS number 157245-77-7, which is structurally related to 1-bromo-3-pentoxybenzene, has also been the subject of recent research. This compound has shown promise in the field of medicinal chemistry, particularly as a potential inhibitor of specific enzymes involved in disease pathways. Researchers have employed computational modeling and high-throughput screening to identify its binding affinity and selectivity, providing insights into its potential as a drug candidate. The results indicate that 157245-77-7 could serve as a lead compound for the development of new treatments for conditions such as cancer and metabolic disorders.

Both 157245-77-7 and 1-bromo-3-pentoxybenzene are being explored for their applications in material science. Their unique chemical properties make them suitable for use in the development of advanced materials, such as polymers and liquid crystals. Researchers have demonstrated that these compounds can be incorporated into polymeric matrices to enhance material properties, including thermal stability and mechanical strength. These advancements highlight the versatility of these compounds beyond their pharmaceutical applications.

In conclusion, the latest research on 157245-77-7 and 1-bromo-3-pentoxybenzene underscores their potential in multiple domains, including drug discovery, material science, and organic synthesis. While significant progress has been made in understanding their chemical and biological properties, further studies are required to fully exploit their applications. Continued research efforts will likely uncover new uses for these compounds, contributing to advancements in chemical biology and pharmaceutical sciences.